![molecular formula C7H7BrO2S B182524 4-Bromophenyl methyl sulfone CAS No. 3466-32-8](/img/structure/B182524.png)
4-Bromophenyl methyl sulfone
Overview
Description
4-Bromophenyl methyl sulfone, also known as 1-Bromo-4-(methylsulfonyl)benzene, is a chemical compound with the molecular formula C7H7BrO2S . It has an average mass of 235.098 Da and a monoisotopic mass of 233.934998 Da .
Synthesis Analysis
This compound can be synthesized from various reactions. For instance, it can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide . It may also be used to synthesize biaryl methyl sulfones, 5-[[-4-(methylsulfonyl)phenyl]thio]thiophene-2-sulfonamide, and 1-[4-(methylsulfonyl)phenyl]-1H-pyrazole (Hmsppz) .Molecular Structure Analysis
The molecular structure of this compound consists of a bromine atom attached to a phenyl ring, which is further connected to a methyl sulfone group . The InChI string for this compound isInChI=1S/C7H7BrO2S/c1-11(9,10)7-4-2-6(8)3-5-7/h2-5H,1H3
. Chemical Reactions Analysis
As mentioned earlier, this compound can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide .Physical And Chemical Properties Analysis
This compound has a molecular weight of 235.10 g/mol . It has a density of 1.6±0.1 g/cm3, a boiling point of 348.6±34.0 °C at 760 mmHg, and a melting point of 103-107 °C . Its vapor pressure is 0.0±0.7 mmHg at 25°C .Scientific Research Applications
Antifungal and Antibacterial Properties
4-Bromophenyl methyl sulfone derivatives have shown significant antifungal and antibacterial properties. For example, halogenated methyl sulfone derivatives demonstrated notable activity against Candida albicans, impacting cell growth inhibition, gene expression, adhesion to epithelium, and filamentation (Staniszewska, Bondaryk, & Ochal, 2015). Additionally, sulfonamide-derived compounds with 4-bromo-2-[(E)-{4-[(3,4-dimethylisoxazol-5 yl)sulfamoyl]phenyl} iminiomethyl] phenolate showed promising antibacterial and antifungal activity (Chohan & Shad, 2011).
Chemical Synthesis and Modification
This compound plays a role in chemical synthesis and modification. For instance, alkylation of 4-(phenylthio)-1H-pyrazol-5-ols with methyl bromoacetate resulted in the synthesis of phenyl pyrazolyl sulfides, which were then oxidized into sulfones (Vydzhak, Panchishin, & Brovarets, 2017). Additionally, the asymmetric synthesis and modification of p-bromophenyl methyl sulfoximine were described, demonstrating the potential for a broad variation of the sulfoximine aryl group through palladium-catalyzed coupling reactions (Cho, Okamura, & Bolm, 2005).
Electrolytes in High-Voltage Li-ion Batteries
Sulfone-based electrolytes, including derivatives of this compound, have been explored for use in lithium-ion cells with high-voltage positive electrodes. These electrolytes demonstrated excellent electrochemical stability and compatibility with safer and stable anode materials, indicating potential for high-energy density battery applications (Abouimrane, Belharouak, & Amine, 2009).
Crystal and Molecular Structure Studies
The crystal and molecular structure of methyl-(4-chlorophenyl)sulfone, a related compound, was determined through X-ray diffraction, revealing insights into the molecular interactions and crystal architecture (Adamovich et al., 2017).
Nonlinear Optical Single Crystals
This compound derivatives were used in the growth of single crystals for nonlinear optical applications. The materials exhibited bathochromic shifts in linear absorbance spectra and blue light emission properties, which were further analyzed through various spectroscopic techniques (Parol et al., 2020).
Synthesis of Benz-Fused Ring Sulfones
Ortho-bromophenyl sulfones, including this compound derivatives, have been used in radical cyclisation processes to synthesize benz-fused six or seven-membered ring sulfone products, demonstrating their utility in organic synthesis (Brown et al., 1995).
Safety and Hazards
4-Bromophenyl methyl sulfone is harmful if swallowed and can cause serious eye irritation, skin irritation, and may cause respiratory irritation . It is advised to avoid breathing dust, contact with skin and eyes, and ingestion . In case of inhalation, skin contact, eye contact, or ingestion, immediate medical attention is required .
Future Directions
4-Bromophenyl methyl sulfone may be used to synthesize biaryl methyl sulfones, 5-[[-4-(methylsulfonyl)phenyl]thio]thiophene-2-sulfonamide, and 1-[4-(methylsulfonyl)phenyl]-1H-pyrazole (Hmsppz) . Its ability to undergo a coupling reaction with benzene sulfonamide suggests potential applications in the synthesis of N-aryl sulfonamides .
Mechanism of Action
Target of Action
It is known to undergo a coupling reaction with benzene sulfonamide in the presence of copper (i) iodide .
Mode of Action
4-Bromophenyl methyl sulfone interacts with its targets through a coupling reaction. Specifically, it can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide .
Biochemical Analysis
Biochemical Properties
It is known that it can undergo coupling reactions with benzene sulfonamide in the presence of copper (I) iodide This suggests that 4-Bromophenyl methyl sulfone may interact with enzymes, proteins, and other biomolecules involved in these reactions
Molecular Mechanism
It is known to undergo coupling reactions with benzene sulfonamide in the presence of copper (I) iodide This suggests that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
1-bromo-4-methylsulfonylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrO2S/c1-11(9,10)7-4-2-6(8)3-5-7/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJLFSYRGFJDJMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20188218 | |
Record name | 1-Bromo-4-(methylsulphonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20188218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3466-32-8 | |
Record name | 4-Bromophenyl methyl sulfone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3466-32-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Bromo-4-(methylsulphonyl)benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003466328 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Bromophenyl methyl sulfone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=174742 | |
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Record name | 1-Bromo-4-(methylsulphonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20188218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-4-(methylsulphonyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.384 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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